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Compound of Interest

Compound Name: Modumate

Cat. No.: B13388550

Note on Audience: While the prompt specified an audience of life science professionals,
Modumate is a 3D modeling and automated construction documentation software for the
architecture, engineering, and construction (AEC) industry.[1][2][3][4] This document has been
tailored to researchers, software evaluators, and professionals in the AEC and Human-
Computer Interaction (HCI) fields who are interested in quantifying the performance of novel
design tools.

Introduction

Modumate is a next-generation building design software that aims to automate the production
of construction documents, bridging the gap between 3D modeling and 2D drafting.[1][4] It
combines features of CAD and BIM tools with the visual fidelity of game engines like Unreal
Engine to streamline the design and documentation process.[1][2] A core value proposition of
Modumate is its ability to automate drafting tasks, which traditionally consume a significant
portion of an architect's project timeline.[1]

These application notes provide a comprehensive research methodology for quantitatively and
qualitatively assessing the efficiency, accuracy, and usability of Modumate's automated
drafting features. The protocols are designed to compare Modumate's performance against a
baseline, such as a traditional 2D CAD workflow or a manual drafting process within a BIM
environment.

Research Objectives
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The primary objectives of this research are to:

e Quantify Efficiency Gains: Determine the extent to which Modumate's automated features
reduce the time and effort required to produce standardized construction drawings compared
to traditional methods.

o Evaluate Output Accuracy: Assess the geometric and informational accuracy of the
automatically generated drawings, identifying the rate and type of errors.

e Measure User Experience: Evaluate the usability and learnability of Modumate's automated
tools and their impact on user satisfaction and cognitive load.

« ldentify Strengths and Limitations: Characterize the specific scenarios, building typologies,
and design stages where Modumate's automation offers the most significant advantages
and where it may have limitations.

Experimental Protocols

A comparative, task-based methodology is proposed. Participants will complete a standardized
architectural design task using two different workflows: a control workflow (e.g., Traditional
CAD/BIM) and the experimental workflow (Modumate).

3.1. Participant Profile

e Group A (Novice): 10-15 participants with foundational architectural education but less than 2
years of professional experience with traditional CAD/BIM software.

o Group B (Expert): 10-15 participants with 5+ years of professional experience, demonstrating
high proficiency in traditional CAD/BIM software (e.g., AutoCAD, Revit).

3.2. Experimental Task

Participants will be provided with a standardized design brief for a small-scale building (e.g., a
1,500 sq. ft. single-story retail space). The brief will include a schematic design (floor plan
sketch, key dimensions, and required spaces) and a list of required drawing deliverables.

Deliverables:
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Dimensioned Floor Plan (1/4" = 1'-0")

Reflected Ceiling Plan (1/4" = 1'-0")

Four Exterior Elevations (1/4" = 1'-0")

Wall Section Detail (3/4" = 1'-0")
3.3. Protocol 1: Baseline Workflow (Control)

e Onboarding (30 mins): Participants are briefed on the experimental task and deliverables.
Their baseline software environment (e.g., AutoCAD or Revit) is confirmed to be in a
standard configuration.

o Task Execution (Time-boxed: 4 hours): Participants are instructed to create the required
deliverables using their proficient, traditional software.

» Data Collection (Concurrent):
o Screen recording software captures the entire session.
o Input tracking software (e.g., key logger, mouse click counter) logs user actions.
o Observers note any instances of user frustration or significant challenges.

e Post-Task Survey (15 mins): Participants complete a System Usability Scale (SUS)
guestionnaire and a qualitative questionnaire regarding their experience.

3.4. Protocol 2: Modumate Automated Workflow (Experimental)

» Training (60 mins): Participants are given a standardized tutorial on the Modumate interface,
focusing on the massing graph, separator assemblies, and the automated drawing
generation features.[2][5]

o Task Execution (Time-boxed: 4 hours): Participants are instructed to create the same set of
deliverables using Modumate. They are encouraged to rely on the automated features as
much as possible.
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o Data Collection (Concurrent): Same methods as Protocol 1.

o Post-Task Survey (15 mins): Participants complete the SUS questionnaire and a qualitative
guestionnaire focused on the automation features.

Data Presentation and Key Metrics

All collected data should be anonymized and aggregated for analysis. The following metrics are
crucial for evaluating the software's performance.[6][7][8]

4.1. Quantitative Metrics
Quantitative data will be summarized in the tables below.

Table 1: Efficiency Metrics

. Baseline Modumate Percentage
Metric p-value
(Mean * SD) (Mean * SD) Change
Task
Completion
Time (Mins)
Total User

Actions (Clicks +

Keystrokes)

Time per
Deliverable:

Floor Plan

Time per
Deliverable:

Elevations

| Time per Deliverable: Section | || | |

Table 2: Accuracy and Quality Metrics
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. Baseline Modumate Percentage
Metric p-value
(Mean * SD) (Mean * SD) Change
Geometric

Errors (count)

Annotation

Errors (count)

Manual
Correction Time

(mins)

| Compliance Rate (%) | | | | |
4.2. Qualitative Metrics

Table 3: Usability and Satisfaction Metrics

. Baseline (Mean * Modumate (Mean * L
Metric Significance
SD) SD)
System Usability
Scale (SUS) Score

Perceived Cognitive
Load (NASA-TLX)

| User Satisfaction (1-5 Likert Scale) | | | |

Visualization of Workflows and Logic

Diagrams created using Graphviz help to visualize the experimental process and the logical
relationships between the variables being tested.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13388550#research-methodology-for-assessing-
modumate-s-automated-drafting-features]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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